N-{4-[(cyclopentylacetyl)amino]phenyl}-2-methylpropanamide

• IUPAC Name: N-[4-[(2-cyclopentylacetyl)amino]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C17H24N2O2/c1-12(2)17(21)19-15-9-7-14(8-10-15)18-16(20)11-13-5-3-4-6-13/h7-10,12-13H,3-6,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: CGAWCPUXBNNNOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=O)CC2CCCC2
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

N-{4-[(cyclopentylacetyl)amino]phenyl}-2-methylpropanamide is a synthetic compound with potential applications in various fields of science and industry. This compound is characterized by its unique chemical structure, which includes a cyclopentylacetyl group attached to an amino phenyl ring, and a 2-methylpropanamide moiety. The compound’s distinct structure contributes to its specific chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(cyclopentylacetyl)amino]phenyl}-2-methylpropanamide typically involves multiple steps, starting with the preparation of the cyclopentylacetyl group and its subsequent attachment to the amino phenyl ring. The final step involves the introduction of the 2-methylpropanamide moiety. The reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(cyclopentylacetyl)amino]phenyl}-2-methylpropanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are critical to achieving the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-{4-[(cyclopentylacetyl)amino]phenyl}-2-methylpropanamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, analgesic, or anticancer properties.

Industry: Utilized in the development of new materials, coatings, or catalysts.

Mechanism of Action

The mechanism of action of N-{4-[(cyclopentylacetyl)amino]phenyl}-2-methylpropanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-{4-[(cyclopentylacetyl)amino]phenyl}-2-methylpropanamide include other acylated amino phenyl derivatives and substituted propanamides. These compounds share structural similarities but may differ in their specific functional groups or substituents.

Uniqueness

This compound is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.